Cas no 98035-61-1 ((2S)-2-Amino-N-(2-amino-2-oxoethyl)-3-methylbutanamide)

(2S)-2-Amino-N-(2-amino-2-oxoethyl)-3-methylbutanamide structure
98035-61-1 structure
Product Name:(2S)-2-Amino-N-(2-amino-2-oxoethyl)-3-methylbutanamide
CAS No:98035-61-1
MF:C7H15N3O2
MW:173.212901353836
CID:2855416
PubChem ID:7016881
Update Time:2025-04-21

(2S)-2-Amino-N-(2-amino-2-oxoethyl)-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

    • H-Val-Gly-NH2
    • H-VAL-GLY-NH2 · HCL
    • 98035-61-1
    • SCHEMBL8819205
    • Glycinamide, L-valyl-
    • (2S)-2-Amino-N-(2-amino-2-oxoethyl)-3-methylbutanamide
    • Inchi: 1S/C7H15N3O2/c1-4(2)6(9)7(12)10-3-5(8)11/h4,6H,3,9H2,1-2H3,(H2,8,11)(H,10,12)/t6-/m0/s1
    • InChI Key: XCOZEAWMDPHEGJ-LURJTMIESA-N
    • SMILES: O=C([C@H](C(C)C)N)NCC(N)=O

Computed Properties

  • Exact Mass: 173.116426730Da
  • Monoisotopic Mass: 173.116426730Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 98.2Ų

(2S)-2-Amino-N-(2-amino-2-oxoethyl)-3-methylbutanamide Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
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